Cas no 66959-28-2 (Benz[cd]indole-5-carboxylicacid, 1,2-dihydro-6-nitro-2-oxo-)

• Product Name: Benz[cd]indole-5-carboxylicacid, 1,2-dihydro-6-nitro-2-oxo-
• CAS No: 66959-28-2
• MF: C₁₂H₆N₂O₅
• MW: 258.18644285202
• CID: 522295
• PubChem ID: 5382560
• Update Time: 2025-04-19

Benz[cd]indole-5-carboxylicacid, 1,2-dihydro-6-nitro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Benz[cd]indole-5-carboxylicacid, 1,2-dihydro-6-nitro-2-oxo-
• 6-nitro-2-oxo-1H-benzo[cd]indole-5-carboxylic acid
• 6-(Hydroxy(oxido)amino)-2-oxo-1,2-dihydrobenzo(cd)indole-5-carboxylic acid
• 6-(Hydroxy(oxido)amino)-2-oxo-1,2-dihydrobenzo[cd]indole-5-carboxylic acid
• CTK2F8184
• NSC144450
• NSC-144450
• nitro(oxo)[?]carboxylic acid
• 4SK2279549
• 1,2-Dihydro-6-nitro-2-oxobenz[cd]indole-5-carboxylic acid
• NSC 144450
• Benz[cd]indole-5-carboxylic acid, 1,2-dihydro-6-nitro-2-oxo-
• 66959-28-2
• DTXSID80217159

• Inchi： 1S/C12H6N2O5/c15-11-5-1-2-6(12(16)17)10-8(14(18)19)4-3-7(13-11)9(5)10/h1-4H,(H,13,15)(H,16,17)
• InChI Key： DHCFXWRTVNXHPG-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C(=O)O)C3=C(C=CC(=C32)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.02768
• Monoisotopic Mass: 258.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.7
• Boiling Point: 450.4°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.785
• PSA: 109.54
• LogP: 2.24870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes